Cas no 914349-79-4 (N-Boc-2-amino-5-bromopyrazine)

N-Boc-2-amino-5-bromopyrazine is a protected pyrazine derivative featuring both a bromo substituent at the 5-position and a Boc-protected amino group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine atom enables further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the Boc group provides stability and selective deprotection for downstream modifications. Its high purity (>97%) and well-defined structure make it suitable for precise synthetic routes. The compound's crystalline form ensures easy handling and storage stability. Its compatibility with diverse reaction conditions underscores its utility in constructing complex heterocyclic systems for drug discovery and material science.
N-Boc-2-amino-5-bromopyrazine structure
N-Boc-2-amino-5-bromopyrazine structure
Product Name:N-Boc-2-amino-5-bromopyrazine
CAS No:914349-79-4
MF:C9H12BrN3O2
MW:274.11448097229
MDL:MFCD08275683
CID:796700
PubChem ID:44119665
Update Time:2025-07-02

N-Boc-2-amino-5-bromopyrazine Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (5-bromopyrazin-2-yl)carbamate
    • (5-BROMOPYRAZIN-2-YL)CARBAMIC ACID TERT-BUTYL ESTER
    • Carbamic acid,(5-bromopyrazinyl)-, 1,1-dimethylethyl ester (9CI)
    • N-Boc-2-Amino-5-bromopyrazine
    • tert-butyl N-(5-bromopyrazin-2-yl)carbamate
    • (5-Bromo-pyrazin-2-yl)-carbamic acid tert-butyl ester
    • PNYUSBALYDXDRK-UHFFFAOYSA-N
    • BCP03082
    • RW2331
    • AB0027621
    • ST24031702
    • W9467
    • J1188
    • AM20070400
    • (5-BROMOPYRAZIN-2-YL)CA
    • EN300-3256830
    • (5-Bromopyrazin-2-yl)carbamic acid tert-butyl ester, AldrichCPR
    • SY109820
    • Q-103271
    • DTXSID30657364
    • CS-W022976
    • 2-(Boc-amino)-5-bromopyrazine
    • 914349-79-4
    • MFCD08275683
    • SB39875
    • SCHEMBL22259406
    • AKOS015920019
    • N-Boc-2-Amino-5-bromopyrazine;2-Amino-5-bromopyrazine, 2-BOC;CarbaMicacid,(5-broMopyrazinyl)-,1,1-diMethylethylester
    • 5-chloro-4-(trifluoromethyl)-2-nitrobenzenamine
    • FT-0728744
    • tert-Butyl(5-bromopyrazin-2-yl)carbamate
    • DS-10221
    • DB-001439
    • N-Boc-2-amino-5-bromopyrazine
    • MDL： MFCD08275683
    • Inchi： 1S/C9H12BrN3O2/c1-9(2,3)15-8(14)13-7-5-11-6(10)4-12-7/h4-5H,1-3H3,(H,12,13,14)
    • InChI Key： PNYUSBALYDXDRK-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 273.01100
  • Monoisotopic Mass: 273.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.099
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: No data available
  • Density: 1.513
  • Melting Point: No data available
  • Boiling Point: 295.2°C at 760 mmHg
  • Flash Point: 132.3°C
  • Refractive Index: 1.576
  • PSA: 64.11000
  • LogP: 2.65910

N-Boc-2-amino-5-bromopyrazine Security Information

N-Boc-2-amino-5-bromopyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Boc-2-amino-5-bromopyrazine Pricemore >>

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Ambeed
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Chemenu
CM168301-5g
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